Cas no 957479-10-6 (4-[2-(4-nitro-1H-pyrazol-1-yl)ethyl]Morpholine)

• Product Name: 4-[2-(4-nitro-1H-pyrazol-1-yl)ethyl]Morpholine
• CAS No: 957479-10-6
• MF: C₉H₁₄N₄O₃
• MW: 226.232461452484
• CID: 2130207
• PubChem ID: 2984635
• Update Time: 2025-05-20

4-[2-(4-nitro-1H-pyrazol-1-yl)ethyl]Morpholine Chemical and Physical Properties

Names and Identifiers

• 4-[2-(4-nitro-1H-pyrazol-1-yl)ethyl]Morpholine
• 4-[2-(4-Nitro-1H-pyrazol-1-yl)ethyl]morpholine (ACI)
• AKOS003262171
• 4-[2-(4-nitropyrazol-1-yl)ethyl]morpholine
• SCHEMBL1284747
• G90550
• 4-(2-(4-Nitro-1H-pyrazol-1-yl)ethyl)morpholine
• 957479-10-6
• DB-367206
• 4-[2-(4-Nitro-pyrazol-1-yl)-ethyl]-morpholine
• MFCD02029343
• 4-[2-(4-Nitro-1-pyrazolyl)ethyl]morpholine
• SY390420
• VYWULEPJDHQXQG-UHFFFAOYSA-N

• Inchi： 1S/C9H14N4O3/c14-13(15)9-7-10-12(8-9)2-1-11-3-5-16-6-4-11/h7-8H,1-6H2
• InChI Key： VYWULEPJDHQXQG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN(CCN2CCOCC2)N=C1)=O

Computed Properties

• Exact Mass: 226.10659032 g/mol
• Monoisotopic Mass: 226.10659032 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 226.23
• XLogP3: -0.3
• Topological Polar Surface Area: 76.1Ų

Additional information on 4-[2-(4-nitro-1H-pyrazol-1-yl)ethyl]Morpholine

4-[2-(4-Nitro-1H-Pyrazol-1-yl)ethyl]Morpholine (CAS No. 957479-10-6): A Comprehensive Overview

4-[2-(4-Nitro-1H-Pyrazol-1-yl)ethyl]Morpholine (CAS No. 957479-10-6) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct chemical structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and potential applications of 4-[2-(4-Nitro-1H-Pyrazol-1-yl)ethyl]Morpholine, drawing on the latest research findings to provide a comprehensive overview.

The chemical structure of 4-[2-(4-Nitro-1H-Pyrazol-1-yl)ethyl]Morpholine is composed of a morpholine ring linked to a substituted pyrazole moiety. The morpholine ring, a six-membered heterocycle containing an oxygen atom, imparts significant solubility and stability to the compound. The pyrazole moiety, particularly when substituted with a nitro group, contributes to the compound's biological activity and reactivity. The combination of these structural elements results in a molecule with unique pharmacological properties.

Recent studies have highlighted the potential of 4-[2-(4-Nitro-1H-Pyrazol-1-yl)ethyl]Morpholine in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory processes. For instance, research published in the Journal of Medicinal Chemistry demonstrated that 4-[2-(4-Nitro-1H-Pyrazol-1-yl)ethyl]Morpholine effectively inhibits cyclooxygenase (COX), an enzyme crucial in the production of prostaglandins, which are key mediators of inflammation and pain. This finding suggests that the compound could be developed into a novel anti-inflammatory drug with fewer side effects compared to existing COX inhibitors.

In addition to its anti-inflammatory properties, 4-[2-(4-Nitro-1H-Pyrazol-1-yl)ethyl]Morpholine has shown promise in neurodegenerative disease research. A study published in the Journal of Neurochemistry investigated the compound's ability to modulate microglial activation, which is implicated in several neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease. The results indicated that 4-[2-(4-Nitro-1H-Pyrazol-1-yl)ethyl]Morpholine can effectively reduce microglial activation and inflammation in neuronal cell cultures, suggesting its potential as a neuroprotective agent.

The pharmacokinetic properties of 4-[2-(4-Nitro-1H-Pyrazol-1-yl)ethyl]Morpholine have also been extensively studied. Research conducted by a team at the University of California, San Francisco, evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) properties in both in vitro and in vivo models. The findings revealed that 4-[2-(4-Nitro-1H-Pyrazol-1-yl)ethyl]Morpholine exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further drug development.

Clinical trials are currently underway to assess the safety and efficacy of 4-[2-(4-Nitro-1H-Pyrazol-1-yl)ethyl]Morpholine. Preliminary results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects before advancing to larger-scale clinical studies.

Beyond its therapeutic applications, 4-[2-(4-Nitro-1H-Pyrazol-1-yl)ethyl]Morpholine has also been explored for its use as a research tool in chemical biology. Its ability to selectively modulate specific biological pathways makes it valuable for studying cellular processes and identifying new drug targets. For example, researchers at Harvard University utilized 4-[2-(4-Nitro-1H-Pyrazol-1-yl)ethyl]Morpholine to investigate the role of specific kinases in cancer cell proliferation. The results provided insights into potential therapeutic strategies for targeting these kinases in cancer treatment.

In conclusion, 4-[2-(4-Nitro-1H-Pyrazol-1-yl)ethyl]Morpholine (CAS No. 957479-10-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers distinct biological activities that make it suitable for developing novel therapeutics for inflammatory diseases, neurodegenerative disorders, and cancer. Ongoing research and clinical trials continue to uncover new insights into its mechanisms of action and therapeutic potential, solidifying its position as a valuable asset in the field.